Cas no 733796-12-8 (2-Chloro-N-4-(2,4,5-Trimethylphenyl)-1,3-Thiazol-2-YlAcetamide)

• Product Name: 2-Chloro-N-4-(2,4,5-Trimethylphenyl)-1,3-Thiazol-2-YlAcetamide
• CAS No: 733796-12-8
• MF: C₁₄H₁₅ClN₂OS
• MW: 294.799700975418
• CID: 3105940
• PubChem ID: 2453597
• Update Time: 2025-10-15

2-Chloro-N-4-(2,4,5-Trimethylphenyl)-1,3-Thiazol-2-YlAcetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[4-(2,4,5-trimethyl-phenyl)-thiazol-2-yl]-acetamide
• DTXSID101189216
• 733796-12-8
• CS-0220177
• AKOS030661645
• ZINC03337407
• Z56928931
• UPCMLD0ENAT0518-3054:001
• G38556
• IEB79612
• 2-Chloro-N-[4-(2,4,5-trimethylphenyl)-2-thiazolyl]acetamide
• EN300-05968
• 2-chloro-N-[4-(2,4,5-trimethylphenyl)-1,3-thiazol-2-yl]acetamide
• 2-Chloro-N-4-(2,4,5-Trimethylphenyl)-1,3-Thiazol-2-YlAcetamide

• Inchi： 1S/C14H15ClN2OS/c1-8-4-10(3)11(5-9(8)2)12-7-19-14(16-12)17-13(18)6-15/h4-5,7H,6H2,1-3H3,(H,16,17,18)
• InChI Key： RBCDTBSGJJSPCC-UHFFFAOYSA-N
• SMILES： ClCC(NC1=NC(=CS1)C1C=C(C)C(C)=CC=1C)=O

Computed Properties

• Exact Mass: 294.0593620Da
• Monoisotopic Mass: 294.0593620Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3

2-Chloro-N-4-(2,4,5-Trimethylphenyl)-1,3-Thiazol-2-YlAcetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-N-4-(2,4,5-Trimethylphenyl)-1,3-Thiazol-2-YlAcetamide

Research Brief on 2-Chloro-N-4-(2,4,5-Trimethylphenyl)-1,3-Thiazol-2-YlAcetamide (CAS: 733796-12-8)

The compound 2-Chloro-N-4-(2,4,5-Trimethylphenyl)-1,3-Thiazol-2-YlAcetamide (CAS: 733796-12-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-Chloro-N-4-(2,4,5-Trimethylphenyl)-1,3-Thiazol-2-YlAcetamide as a promising scaffold for the development of novel bioactive molecules. The compound's unique thiazole core, coupled with its chloro and trimethylphenyl substituents, contributes to its ability to interact with various biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways, making it a candidate for further investigation in the treatment of diseases such as cancer and autoimmune disorders.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers demonstrated the compound's efficacy in inhibiting the activity of protein kinases, which are critical regulators of cell signaling. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding mechanism of 2-Chloro-N-4-(2,4,5-Trimethylphenyl)-1,3-Thiazol-2-YlAcetamide with its target proteins. The results indicated a high affinity for specific kinase domains, suggesting its potential as a lead compound for kinase inhibitor development.

Another study, published in Bioorganic & Medicinal Chemistry Letters, focused on the compound's antimicrobial properties. The researchers synthesized a series of derivatives and evaluated their activity against a panel of bacterial and fungal pathogens. Notably, 2-Chloro-N-4-(2,4,5-Trimethylphenyl)-1,3-Thiazol-2-YlAcetamide exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This finding underscores its potential as a starting point for the development of new antibiotics to address the growing issue of antimicrobial resistance.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research is focused on structural modifications to enhance its bioavailability and selectivity. Additionally, preclinical studies are underway to evaluate its safety and efficacy in animal models, which will be critical for advancing this compound toward clinical trials.

In conclusion, 2-Chloro-N-4-(2,4,5-Trimethylphenyl)-1,3-Thiazol-2-YlAcetamide (CAS: 733796-12-8) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its diverse biological activities and potential therapeutic applications make it a valuable subject for further research. As studies continue to uncover its mechanisms of action and optimize its properties, this compound may pave the way for the development of novel treatments for a range of diseases.